Cas no 2171733-00-7 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171733-00-7
• MF: C₂₇H₂₄N₂O₅S
• MW: 488.554865837097
• CID: 6165663
• PubChem ID: 165529356
• Update Time: 2025-11-03

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbenzoyl]-1,3-thiazolidine-4-carboxylic acid
• EN300-1509064
• 2171733-00-7

• Inchi： 1S/C27H24N2O5S/c1-16-12-17(25(30)29-15-35-14-24(29)26(31)32)10-11-23(16)28-27(33)34-13-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,22,24H,13-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： RIPVJZFJUHFOJJ-UHFFFAOYSA-N
• SMILES： S1CN(C(C2C=CC(=C(C)C=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 488.14059304g/mol
• Monoisotopic Mass: 488.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 121Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171733-00-7)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171733-00-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolidine-4-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. Recent studies have focused on its synthetic pathways, biological activity, and potential as a building block for novel pharmaceutical agents.

One of the key areas of research involves the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid. The method utilizes a combination of solid-phase peptide synthesis (SPPS) and selective deprotection techniques, which significantly reduces side reactions and enhances the overall efficiency of the process. This advancement is particularly relevant for industrial-scale production, where purity and yield are critical factors.

In addition to its synthetic utility, the biological activity of this compound has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involving cysteine proteases. Researchers at the University of Cambridge reported that derivatives of this compound exhibit inhibitory effects on cathepsin B, a protease implicated in various pathological conditions, including cancer and neurodegenerative diseases. These findings suggest that 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid could serve as a scaffold for developing targeted protease inhibitors.

Another promising application of this compound lies in its role as a peptide coupling reagent. A recent study in Organic Letters (2024) highlighted its efficacy in facilitating the formation of amide bonds under mild conditions, making it a valuable tool for peptide chemists. The Fmoc group provides stability during synthesis, while the thiazolidine ring enhances the reactivity of the carboxylic acid moiety, enabling efficient coupling with a wide range of amino acids and peptides. This dual functionality positions the compound as a versatile reagent for complex peptide synthesis.

Despite these advancements, challenges remain in fully elucidating the pharmacokinetic and pharmacodynamic properties of this compound. Ongoing research aims to address these gaps by conducting in vivo studies to evaluate its bioavailability, metabolism, and potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-1,3-thiazolidine-4-carboxylic acid (CAS: 2171733-00-7) represents a promising candidate for multiple applications in chemical biology and drug development. Its synthetic versatility, biological activity, and utility in peptide synthesis underscore its potential as a valuable tool for researchers. Future studies will likely focus on expanding its therapeutic applications and optimizing its properties for clinical use.